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Abstract
These application notes provide a detailed protocol for the intrathecal (i.t.) administration of

ML382, a positive allosteric modulator (PAM) of the Mas-related G protein-coupled receptor X1

(MrgprX1), in mice. This protocol is intended for researchers investigating the role of MrgprX1

in pain and sensory signaling pathways. ML382 enhances the activity of endogenous agonists,

such as bovine adrenal medulla 8-22 (BAM8-22), at the MrgprX1 receptor, which is primarily

expressed in small-diameter sensory neurons.[1][2][3][4] This document includes a step-by-

step experimental procedure, quantitative data for dosage and administration, and diagrams

illustrating the experimental workflow and the relevant signaling pathway.

Introduction
ML382 is a potent and selective positive allosteric modulator of MrgprX1. It does not activate

the receptor on its own but enhances the effects of endogenous agonists.[3] The targeted

delivery of ML382 to the spinal cord via intrathecal injection allows for the specific investigation

of its effects on spinal nociceptive processing, minimizing potential systemic side effects. This

method is particularly valuable for studying the analgesic properties of MrgprX1 modulation.
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The following table summarizes the key quantitative parameters for the intrathecal injection of

ML382 in mice.

Parameter Value Notes

Drug ML382
Positive Allosteric Modulator of

MrgprX1

Species Mouse (adult)
Protocol can be adapted for

other rodents.

Dosage 10 nmol / mouse

This is a starting point; dose-

response studies are

recommended.

Vehicle 10% DMSO in saline
Ensure complete dissolution of

ML382.

Injection Volume 5 - 10 µL

A low volume is crucial to avoid

increased intracranial

pressure.

Needle Gauge 30G
A small gauge needle

minimizes tissue damage.

Injection Site L5-L6 intervertebral space
Direct access to the lumbar

cerebrospinal fluid.

Experimental Protocol
This protocol details the intrathecal injection of ML382 in mice. All procedures should be

performed under aseptic conditions and in accordance with institutional animal care and use

guidelines.

Materials
ML382

Dimethyl sulfoxide (DMSO)
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Sterile saline (0.9% NaCl)

Anesthetic (e.g., isoflurane)

Hamilton syringe (10 µL) with a 30G needle

Heating pad

Povidone-iodine and alcohol swabs

Procedure
Preparation of ML382 Solution:

Dissolve ML382 in 100% DMSO to create a stock solution.

On the day of the experiment, dilute the stock solution with sterile saline to the final

concentration, ensuring the final DMSO concentration is 10%.

Vortex the solution thoroughly to ensure complete dissolution.

Animal Preparation:

Anesthetize the mouse using isoflurane (2-3% for induction, 1-2% for maintenance).

Confirm proper anesthetic depth by the absence of a pedal withdrawal reflex.

Place the anesthetized mouse in a prone position on a heating pad to maintain body

temperature.

Shave the fur over the lumbar region of the back.

Sterilize the injection site with povidone-iodine followed by an alcohol swab.

Intrathecal Injection:

Palpate the iliac crests to locate the L6 vertebra. The injection site is in the intervertebral

space between L5 and L6.

Hold the Hamilton syringe with the 30G needle at a 90-degree angle to the spine.
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Carefully insert the needle into the L5-L6 intervertebral space. A slight flick of the tail is

often observed upon successful entry into the intrathecal space.

Slowly inject 5-10 µL of the ML382 solution over approximately 10-20 seconds.

Hold the needle in place for an additional 10 seconds to prevent backflow.

Gently withdraw the needle.

Post-Procedure Care:

Monitor the mouse until it has fully recovered from anesthesia.

Observe for any signs of motor impairment or distress.

Provide appropriate post-operative analgesia as required by the experimental design and

institutional guidelines.

Experimental Workflow Diagram
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Caption: Experimental workflow for intrathecal injection of ML382 in mice.
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Signaling Pathway Diagram
ML382 acts as a positive allosteric modulator of MrgprX1, enhancing the signaling cascade

initiated by an endogenous agonist like BAM8-22. This receptor is coupled to both Gαq and

Gαi/o proteins.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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